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Disclaimer: This document is intended as an in-depth technical guide for researchers,
scientists, and drug development professionals. The information provided herein is compiled
from available public sources. However, a comprehensive, officially verified Safety Data Sheet
(SDS) for Allyl Chlorodifluoroacetate (CAS No. 118337-48-7) is not readily available in the
public domain. Much of the toxicological and ecological data is inferred from structurally similar
compounds, such as other allyl compounds and chlorodifluoroacetic acid, and should be
interpreted with caution. Users are strongly advised to consult a certified safety professional
and conduct a thorough risk assessment before handling this chemical.

Chemical Identification and Physical Properties

Allyl chlorodifluoroacetate is a halogenated ester with the molecular formula CsHsCIF202.[1]
[2] It is characterized by the presence of an allyl group, which imparts reactivity, and a
chlorodifluoroacetyl moiety. It is described as a colorless to pale yellow liquid with a distinct
odor.[1]

Table 1: Physical and Chemical Properties of Allyl Chlorodifluoroacetate
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Property Value Source
CAS Number 118337-48-7 [1]12]
Molecular Formula CsHsCIF20:2 [1][2]
Molecular Weight 170.54 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 98 °C (Predicted)

Density 1.292 + 0.06 g/cm? (Predicted)

Solubility Soluble in organic solvents [1]

Hazard Identification and Classification

While a complete GHS classification is not available, based on information from chemical

suppliers, Allyl chlorodifluoroacetate is considered a hazardous substance. The primary

hazards are associated with its flammability, irritant properties, and potential for harm if

swallowed, inhaled, or in contact with skin.

Table 2: GHS Hazard Classification

Hazard Class

Hazard Statement

Flammable Liquids

H226:

Flammable liquid and vapor

Acute Toxicity, Oral

H302:

Harmful if swallowed

Acute Toxicity, Dermal

H312:

Harmful in contact with skin

Skin Corrosion/Irritation

H315:

Causes skin irritation

Serious Eye Damage/Eye Irritation

H319:

Causes serious eye irritation

Acute Toxicity, Inhalation

H332:

Harmful if inhaled

Specific target organ toxicity — Single exposure

H335:

May cause respiratory irritation
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Source: The GHS classification is based on data available from chemical suppliers and may
not be exhaustive.

Experimental Protocols

Detailed experimental protocols for the synthesis or toxicological evaluation of Allyl
chlorodifluoroacetate are not readily available in published literature. However, general
procedures for the synthesis of similar compounds involve the esterification of
chlorodifluoroacetic acid with allyl alcohol.

Aryl difluoromethyl ethers can be synthesized using sodium chlorodifluoroacetate as a
difluorocarbene precursor.[3] This process involves the thermal decarboxylation of sodium
chlorodifluoroacetate to generate difluorocarbene, which is then trapped by a nucleophile.[3]

General Workflow for Handling Highly Reactive/Toxic Chemicals

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b043969/docs?utm_src=pdf-body#allyl-chlorodifluoroacetate-a-technical-safety-guide-for-researchers
https://www.benchchem.com/product/b043969/docs?utm_src=pdf-body#allyl-chlorodifluoroacetate-a-technical-safety-guide-for-researchers
http://orgsyn.org/demo.aspx?prep=v101p0164
http://orgsyn.org/demo.aspx?prep=v101p0164
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 Preparation Phase )

Review SDS and
Technical Data
Y

[Select Appropriate PPE]

\ 4

Prepare and Inspect
Fume Hood and Equipment

A
Prepare Spill Kit

4 Handling Phase )

y

Transfer Chemical
in Fume Hood

1]

4

Conduct Experiment

A
Monitor Reaction
and Environment

_[1]_[)

4 Post-Haniing Phase )

Decontaminate Glassware
and Surfaces

Y

Dispose of Waste
(Follow Regulations)
A

4

[Doff and Dispose of PPE]

Click to download full resolution via product page

Caption: General workflow for handling hazardous chemicals.
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Toxicology and Health Effects

There is a significant lack of specific toxicological data for Allyl chlorodifluoroacetate. The
health effects described below are largely inferred from data on allyl chloride and
chlorodifluoroacetic acid.

Acute Effects:

¢ Inhalation: May cause respiratory tract irritation.[4] High concentrations of similar allyl
compounds can lead to pulmonary edema.[4]

o Skin Contact: Causes skin irritation.[5] Prolonged contact with related compounds may
cause burns.

e Eye Contact: Causes serious eye irritation.
e Ingestion: Harmful if swallowed.
Chronic Effects:

» Chronic exposure to allyl chloride has been shown to cause liver and kidney damage in
animal studies.[4][6]

e There is inadequate evidence for the carcinogenicity of allyl chloride in humans and
experimental animals.[6]

Table 3: Occupational Exposure Limits for Structurally Related Compounds (Allyl Chloride)

Organization TWA STEL

OSHA (PEL) 1 ppm (3 mg/m3)

NIOSH (REL) 1 ppm (3 mg/m3) 2 ppm (6 mg/m?3)
ACGIH (TLV) 1 ppm (3 mg/m3) 2 ppm (6 mg/m3)

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit. These values are for Allyl
Chloride and should be used as a cautious reference only.
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First Aid Measures

In the event of exposure to Allyl chlorodifluoroacetate, the following first aid measures are
recommended based on general principles for handling hazardous chemicals.

First Aid Response Flowchart
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Caption: First aid measures following exposure.
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Firefighting Measures

Allyl chlorodifluoroacetate is a flammable liquid and vapor.

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.

o Specific Hazards: Vapors may form explosive mixtures with air. Thermal decomposition may
produce toxic gases, including hydrogen chloride and hydrogen fluoride.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Handling and Storage

» Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[5] Avoid
contact with skin, eyes, and clothing. Keep away from heat, sparks, and open flames.[5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

Ecological Information

Specific ecotoxicity data for Allyl chlorodifluoroacetate is not available. However, based on
its structure, it may be harmful to aquatic life. Chlorodifluoroacetic acid, a related compound,
has been shown to be persistent in aquatic systems.[7] It is crucial to prevent this chemical
from entering the environment.

Disposal Considerations

Dispose of waste in accordance with local, state, and federal regulations. Do not dispose of
down the drain. Contaminated packaging should be treated as hazardous waste.

This technical guide provides a summary of the available safety information for Allyl
chlorodifluoroacetate. Due to significant data gaps, extreme caution should be exercised
when handling this compound. Always prioritize engineering controls, personal protective
equipment, and safe work practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

